Cas no 885278-25-1 (Phenol,3-[2-(triphenylmethyl)-2H-tetrazol-5-yl]-)

• Product Name: Phenol,3-[2-(triphenylmethyl)-2H-tetrazol-5-yl]-
• CAS No: 885278-25-1
• MF: C₂₆H₂₀N₄O
• MW: 404.463205337524
• MDL: MFCD06739091
• CID: 711516
• PubChem ID: 53445952
• Update Time: 2025-09-19

Phenol,3-[2-(triphenylmethyl)-2H-tetrazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-[2-(triphenylmethyl)-2H-tetrazol-5-yl]-
• 3-(2-TRITYL-2H-TETRAZOL-5-YL)PHENOL,
• 3-(2-trityltetrazol-5-yl)phenol
• 3-(2-TRITYL-2H-TETRAZOL-5-YL)-PHENOL
• Phenol,3-[2-(triphenylmethyl)-2H-tetrazol-5-yl]
• 3-[2-(Triphenylmethyl)-2H-tetrazol-5-yl]phenol
• 885278-25-1
• AB28580
• MFCD06739091
• DTXSID30703299
• 3-(2-trityl-2H-tetrazol-5-yl)phenol
• CS-0340689
• 3-[2-(TRIPHENYLMETHYL)-1,2,3,4-TETRAZOL-5-YL]PHENOL

• MDL： MFCD06739091
• Inchi： 1S/C26H20N4O/c31-24-18-10-11-20(19-24)25-27-29-30(28-25)26(21-12-4-1-5-13-21,22-14-6-2-7-15-22)23-16-8-3-9-17-23/h1-19,31H
• InChI Key： MIDUJJHWBFKQEM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1N=NN(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 404.16400
• Monoisotopic Mass: 404.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6.2
• Topological Polar Surface Area: 63.8A^2

Experimental Properties

• PSA: 63.83000
• LogP: 4.88590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds